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Compound of Interest

Compound Name: Haspin-IN-2

Cat. No.: B12400791

Audience: Researchers, scientists, and drug development professionals.

Introduction: Haspin-IN-2 is a potent and selective inhibitor of Haspin kinase, a
serine/threonine kinase essential for proper chromosome alignment during mitosis.[1] It
functions by phosphorylating Histone H3 at threonine-3 (H3T3ph), a critical signal for the
centromeric localization of the Chromosomal Passenger Complex (CPC), including the kinase
Aurora B. Accurate and consistent preparation of inhibitor stock solutions is fundamental to
obtaining reliable and reproducible results in cell-based assays and biochemical screens. This
document provides a detailed protocol for the preparation, storage, and handling of Haspin-IN-
2 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical & Handling Properties

All quantitative data for Haspin-IN-2 are summarized in the table below. Proper handling and
storage are critical to maintaining the compound's stability and efficacy.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12400791?utm_src=pdf-interest
https://www.benchchem.com/product/b12400791?utm_src=pdf-body
https://www.medchemexpress.com/haspin-in-2.html
https://www.benchchem.com/product/b12400791?utm_src=pdf-body
https://www.benchchem.com/product/b12400791?utm_src=pdf-body
https://www.benchchem.com/product/b12400791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Notes
) Source: PubChem CID
Molecular Weight 256.22 g/mol
163322354
Source: PubChem CID
Molecular Formula C12HsN4O3

163322354

CAS Number

2768474-47-9

Source: MedChemExpress
HY-146587[1]

Appearance

Solid powder

Varies by supplier.

Solubility in DMSO

Sufficient for 210 mM stock

While a maximum solubility
value is not published, vendors
supply calculators for
preparing solutions at standard
concentrations.[2] A 10 mM
solution is equivalent to 2.56

mg/mL.

Powder Storage

-20°C for up to 3 years

Follow supplier-specific

recommendations.[3]

Solution Storage

-80°C for up to 6 months;
-20°C for up to 1 month

Aliquot to avoid repeated
freeze-thaw cycles.[3] Use of
fresh, anhydrous DMSO is
recommended as moisture can

reduce solubility and stability.

[4]

Experimental Protocol: Preparation of a 10 mM

Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Haspin-IN-2 in DMSO.

Materials and Equipment:

e Haspin-IN-2 solid powder
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e Anhydrous or HPLC-grade Dimethyl Sulfoxide (DMSQO)
e Analytical balance

e Microcentrifuge tubes (e.g., 1.5 mL)

» Pipettes and sterile, filtered pipette tips

e \Vortex mixer

o (Optional) Sonicator water bath

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

» Pre-handling: Before opening, briefly centrifuge the vial of Haspin-IN-2 powder to ensure all
the solid is at the bottom of the container.

e Calculation of Required Mass and Volume: To prepare a stock solution of a desired
concentration, use the following formula:

o Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol

)

Example Calculation for 1 mL of 10 mM Stock:
o Mass (mg) =10 mM x 1 mL x 256.22 g/mol = 2.56 mg

e Weighing: Carefully weigh out the calculated amount (e.g., 2.56 mg) of Haspin-IN-2 powder
and place it into a sterile microcentrifuge tube.

o Dissolution:

o Add the corresponding volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution) to
the tube containing the powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.
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o Visually inspect the solution against a light source to ensure complete dissolution. If
particulates remain, brief sonication (5-10 minutes) in a water bath may be used to
facilitate dissolution.

» Aliquoting and Storage:

o To prevent degradation from multiple freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.[3]

o Clearly label all aliquots with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3]

Working Solution Preparation: When preparing a working solution for cell culture or other
agueous assays, dilute the DMSO stock solution further in the final aqueous medium. The final
concentration of DMSO should typically be kept below 0.5% (and ideally <0.1%) to avoid
solvent-induced toxicity or off-target effects. Always include a vehicle control (medium with the
same final DMSO concentration) in your experiments.

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for stock solution preparation and
the biological pathway targeted by Haspin-IN-2.
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Stock Solution Preparation Workflow
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Caption: Experimental workflow for preparing a 10 mM Haspin-IN-2 stock solution.
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Haspin Kinase Signaling in Mitosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.medchemexpress.com/haspin-in-2.html
https://invivochem.net/haspin-in-3.html
https://www.medchemexpress.com/haspin-in-3.html
https://www.selleckchem.com/products/srpin340.html
https://www.benchchem.com/product/b12400791#how-to-prepare-haspin-in-2-stock-solution-in-dmso
https://www.benchchem.com/product/b12400791#how-to-prepare-haspin-in-2-stock-solution-in-dmso
https://www.benchchem.com/product/b12400791#how-to-prepare-haspin-in-2-stock-solution-in-dmso
https://www.benchchem.com/product/b12400791#how-to-prepare-haspin-in-2-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12400791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

